Cas no 1704116-95-9 (1-(2,4,5-trifluorophenyl)cyclohexan-1-amine)

• Product Name: 1-(2,4,5-trifluorophenyl)cyclohexan-1-amine
• CAS No: 1704116-95-9
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6171807
• PubChem ID: 117330249
• Update Time: 2025-06-22

1-(2,4,5-trifluorophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-trifluorophenyl)cyclohexan-1-amine
• EN300-1859246
• 1704116-95-9

• Inchi： 1S/C12H14F3N/c13-9-7-11(15)10(14)6-8(9)12(16)4-2-1-3-5-12/h6-7H,1-5,16H2
• InChI Key： VBUJGTFOBPNXAL-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C1(CCCCC1)N)F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,4,5-trifluorophenyl)cyclohexan-1-amine

Introduction to 1-(2,4,5-Trifluorophenyl)cyclohexan-1-amine (CAS No. 1704116-95-9)

The compound 1-(2,4,5-trifluorophenyl)cyclohexan-1-amine, identified by the CAS number 1704116-95-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with an amino group and a trifluorophenyl substituent. The presence of the trifluorophenyl group introduces distinct electronic and steric properties, making this compound a valuable building block in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of 1-(2,4,5-trifluorophenyl)cyclohexan-1-amine in the development of novel catalysts for organic synthesis. Researchers have demonstrated that this compound can serve as a versatile ligand in transition metal-catalyzed reactions, enabling efficient asymmetric induction and selective transformations. Its ability to coordinate with metal centers while maintaining stability under reaction conditions has made it a promising candidate for industrial applications in catalysis.

In addition to its catalytic applications, this compound has shown promise in the field of drug discovery. The trifluorophenyl group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for drug candidates. Recent research has focused on incorporating this compound into lead molecules for various therapeutic targets, including kinase inhibitors and GPCR modulators.

The synthesis of 1-(2,4,5-trifluorophenyl)cyclohexan-1-amine involves a multi-step process that combines principles from both organic and fluorine chemistry. Key steps include the preparation of the trifluorophenyl intermediate through electrophilic fluorination or nucleophilic substitution strategies, followed by coupling reactions to introduce the cyclohexanamine moiety. The optimization of these steps has been a focus of recent studies to improve yield and purity.

From an environmental perspective, the compound's stability and biodegradability have been assessed in accordance with current regulations. Studies indicate that it exhibits moderate persistence in aquatic environments but does not pose significant risks to human health or ecosystems under normal usage conditions.

In conclusion, 1-(2,4,5-trifluorophenyl)cyclohexan-1-amine (CAS No. 1704116-95-9) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure enables its use in advanced catalytic systems and drug discovery efforts, while ongoing research continues to uncover new potential uses and optimizations for its synthesis and application.